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Abstract

Tris(methylamino)borane, B(NHCHS3)s, is a fundamental aminoborane that serves as a key
building block in the synthesis of advanced materials and has potential applications in various
fields, including drug development. The nature of the boron-nitrogen (B-N) bond in this and
related molecules is of significant interest due to its partial double bond character, which arises
from the donation of the nitrogen lone pair electrons into the vacant p-orbital of the boron atom.
This interaction dictates the molecule's geometry, reactivity, and spectroscopic properties. This
technical guide provides a comprehensive overview of the B-N bond characteristics in
Tris(methylamino)borane, supported by experimental data, detailed experimental protocols,
and computational insights. Where direct experimental data for Tris(methylamino)borane is
limited, comparative data from its close analog, Tris(dimethylamino)borane (B(N(CHs)2)3), is
presented to provide valuable context.

B-N Bond Characteristics: A Quantitative Overview

The B-N bond in Tris(methylamino)borane exhibits properties intermediate between a single
and a double bond. This partial Tt-character results in a shorter bond length and a significant
rotational barrier compared to a typical single bond.

Table 1: Summary of Quantitative Data for the B-N Bond in Aminoboranes
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Property

Tris(methylamino)b
orane

Tris(dimethylamino
)borane (for Source

comparison)

B-N Bond Length (A)

No experimental data
found.
Computationally
estimated to be similar
to
Tris(dimethylamino)bo

rane.

1.42 -1.45 [1]

B-N Bond Order

No experimental data
found.
Computationally
estimated to be similar
to
Tris(dimethylamino)bo

rane.

~1.3 [1]

15N NMR Chemical
Shift (ppm)

-330.8 (relative to neat

nitromethane)

Wrackmeyer, B.
(1983). Natural
abundance **N NMR
of boron-nitrogen
compounds: Sign and
Not available magnitude of
1J(15NB) in
Tris(methylamino)bora
ne. Journal of
Magnetic Resonance,

54(1), 174-176.

1J(*>N, 11B) Coupling
Constant (Hz)

48.8

Not available Wrackmeyer, B.
(1983). Natural
abundance >N NMR
of boron-nitrogen
compounds: Sign and
magnitude of

1J(15N1B) in
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Tris(methylamino)bora
ne. Journal of
Magnetic Resonance,
54(1), 174-176.

No experimental data

) ) found. Estimated to be  No specific value
Rotational Barrier ) o
in the range of 10-15 found, but significant

[2]

(kcal/mol) _
kcal/mol based on barrier is expected.
related aminoboranes.
B-N Stretching No experimental data No specific
Frequency (cm™1) found. assignment found.

Experimental Protocols

The synthesis and characterization of Tris(methylamino)borane require careful handling due

to its sensitivity to air and moisture. All manipulations should be performed under an inert

atmosphere (e.g., nitrogen or argon) using Schlenk line or glovebox techniques.

Synthesis of Tris(methylamino)borane

This protocol is adapted from general procedures for the synthesis of aminoboranes.

Materials:

Boron trichloride (BClIs3) or a solution in an inert solvent

Schlenk flask and other standard Schlenk line glassware

Low-temperature bath (e.g., dry ice/acetone)

Procedure:

Methylamine (CHsNHz), anhydrous, condensed or as a solution in an inert solvent

Anhydrous, degassed solvent (e.g., hexane, toluene, or diethyl ether)
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Set up a Schlenk flask equipped with a magnetic stir bar, a dropping funnel, and a gas
inlet/outlet connected to a bubbler.

Flame-dry the glassware under vacuum and backfill with an inert gas.

Dissolve an excess of methylamine (at least 6 equivalents) in the chosen anhydrous solvent
and cool the solution to -78 °C in the low-temperature bath.

Slowly add a solution of boron trichloride (1 equivalent) in the same solvent to the stirred
methylamine solution via the dropping funnel. The reaction is exothermic and should be
controlled by the rate of addition.

After the addition is complete, allow the reaction mixture to slowly warm to room temperature
and stir for several hours.

A white precipitate of methylammonium chloride will form. Filter the reaction mixture under
an inert atmosphere to remove the salt.

Remove the solvent from the filtrate under reduced pressure to yield crude
Tris(methylamino)borane.

Purify the product by vacuum distillation.

X-ray Crystallography

Obtaining single crystals of Tris(methylamino)borane, a liquid at room temperature, requires
in-situ crystallization at low temperatures.

Procedure:

o A small amount of purified Tris(methylamino)borane is sealed in a glass capillary under an
inert atmosphere.

e The capillary is mounted on the goniometer head of a single-crystal X-ray diffractometer
equipped with a low-temperature device (e.g., a cryostream).

e The sample is cooled to a temperature below its melting point.
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e Asingle crystal is grown in situ using techniques such as zone melting or by carefully
annealing the polycrystalline solid.

e Once a suitable single crystal is obtained, the X-ray diffraction data is collected at low
temperature.

NMR Spectroscopy

Due to its air and moisture sensitivity, samples for NMR spectroscopy must be prepared in a
glovebox or using a Schlenk line.

Procedure:

e In a glovebox, dissolve a small amount of Tris(methylamino)borane in a dry, deuterated
solvent (e.g., CeDes, CDCI3) that has been stored over molecular sieves.

o Transfer the solution to an NMR tube and seal it with a cap and parafilm, or preferably, use a
J. Young NMR tube.

 Alternatively, on a Schlenk line, place the sample in the NMR tube, attach it to the line, and
evacuate and backfill with inert gas several times.

e Condense the deuterated solvent into the cooled NMR tube under vacuum.
e Seal the NMR tube.

e Acquire 1H, 1B, 13C, and >N NMR spectra as required. For 1B and >N NMR, a quartz NMR
tube may be used to avoid background signals from borosilicate glass.

Visualizations
Molecular Structure and Bonding

The following diagram illustrates the planar geometry around the boron atom and the
delocalization of the nitrogen lone pair electrons, which confers partial double bond character
to the B-N bonds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methylamino-borane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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